Cas no 500006-77-9 (Spiro[cyclohexane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid)

Spiro[cyclohexane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid structure
500006-77-9 structure
Product Name:Spiro[cyclohexane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid
CAS No:500006-77-9
MF:C16H20N2O2
MW:272.342204093933
CID:1068603
PubChem ID:135403545
Update Time:2025-04-20

Spiro[cyclohexane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid Chemical and Physical Properties

Names and Identifiers

    • Spiro[cyclohexane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid
    • 2-((3,4-DIHYDROISOQUINOLIN)-3-SPIROCYCLOHEXAN-1-YLAMINO)ACETIC ACID
    • {2',4'-dihydrospiro[cyclohexane-1,3'-isoquinolin]-1'-ylideneamino}acetic acid
    • IDI1_004218
    • 2-(spiro[2,4-dihydroisoquinoline-3,1'-cyclohexane]-1-ylideneamino)acetic acid
    • HMS1384K03
    • CHEMBL1882180
    • N-4'H-spiro[cyclohexane-1,3'-isoquinolin]-1'-ylglycine
    • CS-0453060
    • SMR000123971
    • EU-0053261
    • 2-((2'H-spiro[cyclohexane-1,3'-isoquinolin]-1'(4'H)-ylidene)amino)acetic acid
    • 500006-77-9
    • SR-01000319028
    • MLS000123326
    • SR-01000319028-1
    • STK678488
    • AKOS000300439
    • HMS2430O07
    • ChemDiv2_005503
    • MDL: MFCD03017310
    • Inchi: 1S/C16H20N2O2/c19-14(20)11-17-15-13-7-3-2-6-12(13)10-16(18-15)8-4-1-5-9-16/h2-3,6-7H,1,4-5,8-11H2,(H,17,18)(H,19,20)
    • InChI Key: LFBZPGUVVGETIE-UHFFFAOYSA-N
    • SMILES: OC(C/N=C1\C2C=CC=CC=2CC2(CCCCC2)N\1)=O

Computed Properties

  • Exact Mass: 272.152477885g/mol
  • Monoisotopic Mass: 272.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 61.7Ų

Spiro[cyclohexane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Spiro[cyclohexane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S878805-1g
Spiro[cyclohexane-1,3'-(3',4'-dihydro-isoquinolin)]-1'-yl-aminoacetic acid
500006-77-9 95%
1g
¥4,523.40 2022-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1523727-1g
2-((2'H-spiro[cyclohexane-1,3'-isoquinolin]-1'(4'H)-ylidene)amino)acetic acid
500006-77-9 98%
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¥6784.00 2024-05-11
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